Cas no 1287132-16-4 (N,N-Diethyl-4-(methanesulfonylmethyl)benzamide)
N,N-Diethyl-4-(methanesulfonylmethyl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, N,N-diethyl-4-[(methylsulfonyl)methyl]-
- N,N-Diethyl-4-(methanesulfonylmethyl)benzamide
-
- Inchi: 1S/C13H19NO3S/c1-4-14(5-2)13(15)12-8-6-11(7-9-12)10-18(3,16)17/h6-9H,4-5,10H2,1-3H3
- InChI Key: YPXRGKTWWZZTTC-UHFFFAOYSA-N
- SMILES: C(N(CC)CC)(=O)C1=CC=C(CS(C)(=O)=O)C=C1
Experimental Properties
- Density: 1.163±0.06 g/cm3(Predicted)
- Boiling Point: 495.2±38.0 °C(Predicted)
- pka: -1.37±0.70(Predicted)
N,N-Diethyl-4-(methanesulfonylmethyl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1847229-1g |
n,n-Diethyl-4-((methylsulfonyl)methyl)benzamide |
1287132-16-4 | 98% | 1g |
¥2906.00 | 2024-08-09 |
N,N-Diethyl-4-(methanesulfonylmethyl)benzamide Related Literature
-
Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
Additional information on N,N-Diethyl-4-(methanesulfonylmethyl)benzamide
N,N-Diethyl-4-(methanesulfonylmethyl)benzamide (CAS No. 1287132-16-4): A Comprehensive Overview in Modern Chemical Biology
N,N-Diethyl-4-(methanesulfonylmethyl)benzamide, identified by the CAS number 1287132-16-4, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This benzamide derivative has garnered attention due to its unique structural properties and potential applications in drug discovery and molecular pharmacology. The presence of a methanesulfonylmethyl group at the 4-position of the benzamide core enhances its interaction with biological targets, making it a valuable candidate for further investigation.
The structural motif of N,N-Diethyl-4-(methanesulfonylmethyl)benzamide combines the versatility of benzamides with the electron-withdrawing effect of the methanesulfonylmethyl substituent. This configuration allows for precise tuning of physicochemical properties such as solubility, lipophilicity, and binding affinity, which are critical factors in drug design. The diethylamino groups contribute to basicity, enabling interactions with acidic or neutral biological targets, while the methanesulfonylmethyl moiety enhances metabolic stability and binding specificity.
Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between N,N-Diethyl-4-(methanesulfonylmethyl)benzamide and biological macromolecules. Studies indicate that this compound exhibits promising binding affinity to certain enzyme families, particularly those involved in inflammatory pathways and signal transduction. The benzamide core is known to interact with protease active sites, while the methanesulfonylmethyl group can engage in hydrogen bonding or hydrophobic interactions, depending on the target protein.
In vitro studies have demonstrated that derivatives of N,N-Diethyl-4-(methanesulfonylmethyl)benzamide exhibit inhibitory activity against various therapeutic targets. For instance, modifications at the 5-position or 7-position of the benzamide ring have been explored to enhance selectivity against specific enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). These modifications aim to improve therapeutic efficacy while minimizing off-target effects, a key consideration in modern drug development.
The role of sulfonamides in medicinal chemistry cannot be overstated, and the methanesulfonylmethyl group in N,N-Diethyl-4-(methanesulfonylmethyl)benzamide is no exception. Sulfonamides are known for their ability to modulate enzyme activity through covalent or non-covalent interactions. The methanesulfonylmethyl moiety provides a stable scaffold for derivatization, allowing chemists to fine-tune pharmacokinetic profiles and target specificity. This has led to the development of sulfonamide-based drugs that are both potent and well-tolerated.
Current research is exploring novel synthetic routes to optimize the production of N,N-Diethyl-4-(methanesulfonylmethyl)benzamide. Advances in green chemistry principles have enabled more sustainable methodologies for constructing complex heterocyclic frameworks. These approaches not only reduce environmental impact but also improve scalability for industrial applications. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly effective in introducing functional groups at desired positions on the benzamide core.
The pharmacological potential of N,N-Diethyl-4-(methanesulfonylmethyl)benzamide extends beyond traditional enzyme inhibition. Recent studies suggest that this compound may exhibit modulatory effects on ion channels and receptors, making it a candidate for treating neurological disorders or cardiovascular diseases. The ability to fine-tune its pharmacological profile through structural modifications opens up diverse therapeutic avenues for future exploration.
In conclusion, N,N-Diethyl-4-(methanesulfonylmethyl)benzamide (CAS No. 1287132-16-4) represents a compelling scaffold for drug discovery due to its unique structural features and versatile biological interactions. Ongoing research continues to uncover new applications and synthetic strategies for this compound, positioning it as a cornerstone in modern chemical biology. As our understanding of molecular mechanisms advances, compounds like this will play an increasingly important role in developing next-generation therapeutics.
1287132-16-4 (N,N-Diethyl-4-(methanesulfonylmethyl)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)